Cas no 2228947-99-5 (1-(6-chloro-5-methylpyridin-3-yl)propan-2-one)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one
• CAS No: 2228947-99-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6111180
• PubChem ID: 91053611
• Update Time: 2025-06-29

1-(6-chloro-5-methylpyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one
• EN300-1993077
• 2228947-99-5

• Inchi： 1S/C9H10ClNO/c1-6-3-8(4-7(2)12)5-11-9(6)10/h3,5H,4H2,1-2H3
• InChI Key： RQDOIQSTMRPLEU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC(C)=O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one

Chemical Profile of 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one (CAS No: 2228947-99-5)

1-(6-chloro-5-methylpyridin-3-yl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 2228947-99-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one consists of a pyridine ring substituted with a chloro group at the 6-position and a methyl group at the 5-position, linked to a propanone moiety at the 3-position. This particular arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interactions with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the pyridine ring enhances its versatility as a pharmacophore.

In recent years, there has been growing interest in developing novel small molecules that modulate biological pathways relevant to human health. 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one has been explored as a potential scaffold for drug discovery, particularly in the context of neurological disorders and inflammatory conditions. Its pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with tailored pharmacological profiles.

One of the most compelling aspects of 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural framework to develop derivatives that exhibit enhanced binding affinity or selectivity for specific biological targets. For instance, studies have shown that analogs of this compound can interact with enzymes and receptors involved in neurotransmitter signaling, suggesting applications in the treatment of cognitive disorders and neurodegenerative diseases.

The synthesis of 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methyl substituents onto the pyridine ring is typically achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The subsequent formation of the propanone moiety is often accomplished via oxidation or condensation reactions. These synthetic strategies highlight the compound's synthetic utility and its suitability for further derivatization.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying bioactive compounds. 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one has been subjected to molecular docking simulations to predict its binding interactions with various biological targets. These simulations have provided valuable insights into how structural modifications can optimize binding affinity and selectivity, guiding experimental efforts toward more potent and selective drug candidates.

The pharmacological evaluation of 1-(6-chloro-5-methylpyridin-3-yl)propan-2-one has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX), which plays a key role in inflammation. Additionally, preliminary evidence suggests that this compound may modulate neurotransmitter release, making it a candidate for therapeutic applications in conditions like depression and anxiety disorders. These findings underscore the compound's potential as a lead molecule for further development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(6-chloro-5-methylpyridin-3-yioprop an -2-one (CAS No: 2228947 -99 -5) will remain at the forefront of drug discovery efforts. Their unique structural features and versatile biological activities make them valuable tools for developing innovative treatments for a wide range of diseases. The continued exploration of such molecules promises to yield novel therapeutic agents that address unmet medical needs.